Cas no 142674-76-8 (b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-D-apio-b-D-furanosyl-(1®6)-O-[6-deoxy-a-L-mannopyranosyl-(1®3)]-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate])

b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-D-apio-b-D-furanosyl-(1®6)-O-[6-deoxy-a-L-mannopyranosyl-(1®3)]-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] structure
142674-76-8 structure
Product Name:b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-D-apio-b-D-furanosyl-(1®6)-O-[6-deoxy-a-L-mannopyranosyl-(1®3)]-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
CAS No:142674-76-8
MF:C35H46O19
MW:770.728353023529
CID:159531
PubChem ID:6444250
Update Time:2025-04-19

b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-D-apio-b-D-furanosyl-(1®6)-O-[6-deoxy-a-L-mannopyranosyl-(1®3)]-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

    • alyssonoside
    • b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-D-apio-b-D-furanosyl-(1&reg
    • 3)]-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
    • beta-(3,4-Dihydroxyphenyl)ethyl-O-(alpha-L-rhamnopyranosyl-(1-3))-O-(beta-D-apiopyranosyl-(1-6))-4-feruloyl-beta-D-glucopyranoside
    • beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl O-D-apio-beta-D-furanosyl-(1-6)-O-(6-deoxy-alpha-L-mannopyranosyl-(1-3))-, 4-(3-(4-hydroxy-3-methoxyphenyl)-2-propenoate), (E)-
    • NSC 729644
    • 142674-76-8
    • [2-[[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-4-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
    • NSC729644
    • NSC-729644
    • b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-D-apio-b-D-furanosyl-(1®6)-O-[6-deoxy-a-L-mannopyranosyl-(1®3)]-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
    • Inchi: 1S/C35H46O19/c1-16-25(41)26(42)27(43)33(51-16)54-30-28(44)32(48-10-9-18-3-6-19(37)21(39)11-18)52-23(13-49-34-31(45)35(46,14-36)15-50-34)29(30)53-24(40)8-5-17-4-7-20(38)22(12-17)47-2/h3-8,11-12,16,23,25-34,36-39,41-46H,9-10,13-15H2,1-2H3/b8-5+
    • InChI Key: BVFLJHVBTFJPHJ-VMPITWQZSA-N
    • SMILES: O(C1C(C(C(C(C)O1)O)O)O)C1C(C(OCCC2C=CC(=C(C=2)O)O)OC(COC2C(C(CO)(CO2)O)O)C1OC(/C=C/C1C=CC(=C(C=1)OC)O)=O)O

Computed Properties

  • Exact Mass: 770.263
  • Monoisotopic Mass: 770.263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 15
  • Complexity: 1210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 293A^2
  • XLogP3: -1.4

Experimental Properties

  • Density: 1.59
  • Boiling Point: 1016.5°Cat760mmHg
  • Flash Point: 314°C
  • Refractive Index: 1.673
  • PSA: 293.21000
  • LogP: -2.24800

b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-D-apio-b-D-furanosyl-(1®6)-O-[6-deoxy-a-L-mannopyranosyl-(1®3)]-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] Related Literature

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